2-(Benzyloxy)-6-bromophenol

• Molecular Formula: C13H11BrO2
• Molecular Weight: 279.13 g/mol
• IUPAC Name: 2-bromo-6-phenylmethoxyphenol
• InChI: InChI=1S/C13H11BrO2/c14-11-7-4-8-12(13(11)15)16-9-10-5-2-1-3-6-10/h1-8,15H,9H2
• InChI Key: NDVMBKDECDLZJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=CC=C2)Br)O

Description

2-(Benzyloxy)-6-bromophenol is a useful research compound. Its molecular formula is C13H11BrO2 and its molecular weight is 279.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl amine (2 eq) was dissolved in toluene (1M) and the solution was cooled to −30° C. Br2 (1 eq) was added dropwise maintaining the temperature. The mixture was left stirring for 30 min, then it was cooled to −78° C. A solution of 2-benzyloxyphenol (1 eq) in DCM (6M) was added dropwise. The mixture was allowed to reach RT over the course of 3 h. The mixture was diluted with Et2O and H2O was added. The mixture was washed with 1N HCl, sat. aq. Na2S2O3 and brine. After drying over Na2SO4 all volatiles were evaporated in vacuo. The residue was purified by FC (PE:EtOAc, 9:1). The colourless oil was used without further characterization in the next reaction. (ES−) m/z 277, 279 (M−H)−.